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Compound Focus: bpr1j-097

CAS No.: 1327167-19-0

Cat. No.: S548028

Get Quote

Technical Data Summary

The table below summarizes the available physicochemical and handling information for BPR1J-097.

Property Specification

Molecular Formula C₂₇H₂₈N₆O₃S [1]

Molecular Weight 516.61 g/mol [1]

Purity ≥98% [1]

Appearance White to off-white solid powder [1] [2]

CAS Number 1327167-19-0 [1]

Short-Term Storage Room temperature (stable at ambient temperature for a few days during
shipping) [1]

Long-Term Storage
(Powder)

-20°C for 3 years or 4°C for 2 years [1]

Long-Term Storage
(Solution)

-80°C for 6 months or -20°C for 1 month (sealed, away from moisture)
[2]
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Frequently Asked Questions & Troubleshooting

Here are answers to common questions and guides for troubleshooting potential issues.

Q1: What is the recommended long-term storage condition for BPR1J-097 powder?

Answer: For long-term stability, the powder should be stored at -20°C, where it remains stable for up

to 3 years. Storage at 4°C for 2 years is also possible. The product is stable at room temperature for
a few days, which covers ordinary shipping time [1].

Q2: How should I prepare and store stock solutions of BPR1J-097?

Answer:
Solubility: The compound may dissolve in DMSO. For products with low water solubility, it is

recommended to test solvents like DMSO, water, ethanol, or DMF with a minute amount of
product first to avoid sample loss [1].

Preparation: Once the stock solution is prepared, aliquot it into working volumes to avoid
repeated freeze-thaw cycles [1].

Storage: Stock solutions in DMSO should be stored at -80°C for 6 months or -20°C for 1
month in sealed containers and kept away from moisture [2].

Q3: What should I do if my BPR1J-097 solution precipitates during an experiment?

Answer: Precipitation often occurs when a stock solution in DMSO is added to an aqueous buffer.
Prevention: Ensure the final concentration of DMSO in your assay buffer is sufficient to keep

the compound in solution (e.g., 0.1-1%). Pre-diluting the stock solution in a small volume of an
intermediate solvent like 100% ethanol or PEG 300 before adding to the aqueous buffer can

also help.
Resolution: Gently warm the solution and sonicate to re-dissolve the compound. Avoid

vigorous vortexing.

Q4: I am observing inconsistent biological activity. What could be the cause?

Answer: Inconsistent results can stem from compound degradation or handling issues.
Check Storage Conditions: Confirm that powder and stock solutions have been stored at the

recommended temperatures and that solutions are not past their stability period.
Verify Solution Handling: Ensure stock solutions were thoroughly mixed after thawing and

that freeze-thaw cycles have been minimized. Check for any signs of precipitation or
crystallization in your stock or working solutions.

Confirm Assay Conditions: Review the stability of BPR1J-097 in your specific assay buffer at
the incubation temperature and pH.
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Experimental Protocol Overview

This protocol outlines the key steps for handling BPR1J-097 in cell-based assays, based on common

practices for similar compounds [2].

In Vitro Cell Proliferation Assay

Stock Solution Preparation

Weigh the recommended mass of BPR1J-097 powder to prepare a 10-20 mM stock solution in
DMSO.

Vortex thoroughly and aliquot. Store aliquots at -80°C.

Cell Seeding

Seed cells (e.g., MOLM-13 or MV4-11 for FLT3-related studies) in a 96-well culture plate at a

density of 10,000 cells per well in growth medium [2].
Allow cells to adhere and grow for approximately 16 hours.

Compound Treatment

Prepare a serial dilution of BPR1J-097 in culture medium, ensuring the final concentration of
DMSO is consistent and does not exceed 0.1% (v/v) to avoid cytotoxicity.

Treat cells with the compound at various concentrations. Include a vehicle control (e.g., 0.1%
DMSO).

Incubation & Viability Measurement

Incubate cells for 72 hours.
Quantify cell viability using a standard MTS assay by measuring absorbance at 490 nm with a

plate reader [2].

Data Analysis

Calculate the percentage of cell viability relative to the vehicle control.

Determine the IC₅₀ or GC₅₀ value using appropriate software (e.g., Prism).

Experimental Workflow Diagram
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The following diagram illustrates the logical flow of the experimental protocol described above.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s548028?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Experiment

Prepare Stock Solution

Store Aliquots at -80°C

Aliquot

Seed Cells

Treat with Compound

Incubate (72h)
Note:

Keep DMSO concentration
consistent and ≤0.1%

Measure Viability (MTS)

Analyze Data (IC₅₀)

End
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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